N-(2,3-dimethylphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C21H23N3O3/c1-13(2)20-23-21(27-24-20)16-8-6-9-17(11-16)26-12-19(25)22-18-10-5-7-14(3)15(18)4/h5-11,13H,12H2,1-4H3,(H,22,25)
• InChI Key: PNRMKOGOWCMPMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)COC2=CC=CC(=C2)C3=NC(=NO3)C(C)C)C
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DPA-714 and is a highly selective ligand for the translocator protein (TSPO) in the brain. The TSPO is a mitochondrial protein that is involved in several cellular functions, including cholesterol transport, steroidogenesis, and apoptosis.

Mechanism of Action

The TSPO is a transmembrane protein that is primarily located in the outer mitochondrial membrane. It is involved in several cellular functions, including cholesterol transport, steroidogenesis, and apoptosis. The exact mechanism of action of N-(2,3-dimethylphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood, but it is believed to bind to the TSPO with high affinity and specificity. This binding results in the modulation of several cellular functions, including the regulation of mitochondrial membrane potential, the production of reactive oxygen species, and the activation of inflammatory pathways.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to modulate the production of reactive oxygen species, which are known to play a role in the pathogenesis of several neurodegenerative diseases. In addition, DPA-714 has been shown to modulate the activation of inflammatory pathways, which are also involved in the pathogenesis of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has several advantages for lab experiments. It is a highly selective ligand for the TSPO and has been shown to have high affinity and specificity for this protein. In addition, DPA-714 has been extensively studied in preclinical models and has been shown to be a useful tool in the diagnosis and treatment of neurodegenerative diseases. However, there are also some limitations to the use of DPA-714 in lab experiments. It is a relatively new compound, and there is still much to be learned about its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of N-(2,3-dimethylphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One area of research is the development of new TSPO ligands with higher affinity and specificity for this protein. Another area of research is the investigation of the role of the TSPO in neuroinflammation and neuroprotection. Finally, there is a need for further studies to investigate the potential clinical applications of DPA-714 in the diagnosis and treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(2,3-dimethylphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide involves several steps. The starting material is 2,3-dimethylbenzoyl chloride, which is reacted with 3-aminophenol to form 2,3-dimethylphenyl 3-aminophenyl ether. This intermediate is then reacted with 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenol and chloroacetyl chloride to form the final product.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been extensively studied in the field of neuroscience. It is used as a marker for the TSPO in the brain and has been shown to be a useful tool in the diagnosis and treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, DPA-714 has been used in preclinical studies to investigate the role of the TSPO in neuroinflammation and neuroprotection.